2-Methoxy-3-phenylbenzamide

• CAS No.: 63906-86-5
• Molecular Formula: C14H13NO2
• Molecular Weight: 227.26 g/mol
• IUPAC Name: 2-methoxy-3-phenylbenzamide
• InChI: InChI=1S/C14H13NO2/c1-17-13-11(10-6-3-2-4-7-10)8-5-9-12(13)14(15)16/h2-9H,1H3,(H2,15,16)
• InChI Key: AXOZSLHVJTYWQM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC=C1C(=O)N)C2=CC=CC=C2

Description

2-Methoxy-3-phenylbenzamide is an organic compound with the molecular formula C14H13NO2. It is a derivative of benzamide, characterized by the presence of a methoxy group (-OCH3) and a phenyl group (-C6H5) attached to the benzene ring.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Methoxy-3-phenylbenzamide typically involves the reaction of 2-methoxybenzoic acid with aniline in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC). The reaction is carried out in an organic solvent like dichloromethane (DCM) under mild conditions. The product is then purified using recrystallization techniques .

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, the use of greener solvents and catalysts is being explored to make the process more environmentally friendly .

Chemical Reactions Analysis

Types of Reactions: 2-Methoxy-3-phenylbenzamide undergoes various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form a hydroxyl group.

Reduction: The amide group can be reduced to an amine.

Substitution: The methoxy group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Reagents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic conditions.

Reduction: Reagents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: Reagents like sodium hydride (NaH) or potassium tert-butoxide (KOtBu) in aprotic solvents.

Major Products:

Oxidation: 2-Hydroxy-3-phenylbenzamide.

Reduction: 2-Methoxy-3-phenylbenzylamine.

Substitution: Various substituted benzamides depending on the nucleophile used.

Scientific Research Applications

2-Methoxy-3-phenylbenzamide has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a ligand in coordination chemistry.

Biology: Investigated for its potential as an enzyme inhibitor and its interactions with biological macromolecules.

Medicine: Explored for its antiviral and antibacterial properties, particularly against Enterovirus 71.

Industry: Utilized in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 2-Methoxy-3-phenylbenzamide involves its interaction with specific molecular targets. For instance, it can inhibit the activity of certain enzymes by binding to their active sites. This binding can interfere with the enzyme’s normal function, leading to a decrease in its activity. The compound’s methoxy and phenyl groups play a crucial role in its binding affinity and specificity .

Comparison with Similar Compounds

3-Methoxybenzamide: Lacks the phenyl group, making it less hydrophobic and potentially less effective in certain applications.

2,3-Dimethoxybenzamide: Contains an additional methoxy group, which can alter its reactivity and binding properties.

3-Acetoxy-2-methylbenzamide: Contains an acetoxy group, which can influence its solubility and biological activity.

Uniqueness: 2-Methoxy-3-phenylbenzamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. Its methoxy group enhances its solubility in organic solvents, while the phenyl group increases its hydrophobicity and potential for interactions with biological targets .